528-43-8

Magnolol

In Stock

• CAS RN:
• 528-43-8

• Formula:
• C18H18O2

• InChI:
• InChI=1S/C18H18O2/c1-3-5-13-7-9-17(19)15(11-13)16-12-14(6-4-2)8-10-18(16)20/h3-4,7-12,19-20H,1-2,5-6H2

• InChIKey:
• VVOAZFWZEDHOOU-UHFFFAOYSA-N

• Potent antioxidant. Inhibits iNOS expression (IC50 = 16.8 μM). Anti-inflammatory, antioxidative, antitumor, antimicrobial and apoptotic agent. Induces apoptosis by upregulating p53 and bax expression. Honokiol (Asc 647) isomer. Inhibits LPS-induced TNF-α and IL-1β production. Antidepressant and anxiolytic effects in vivo. Orally active.
  Magnolol is a bioactive compound isolated from the bark of M. officinalis that has been used in Asian traditional medicine for the treatment of anxiety, sleep disorders, and allergic diseases. Magnolol can activate cannabinoid (CB) receptors, behaving as a partial agonist with selectivity for the peripheral CB2 subtype (EC50 = 3.28 μM;  Ki = 1.44 μM) versus central CB1 (EC50 = 18.3 μM;  Ki = 3.15 μM).
  Magnolol analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Magnolol is know...

(Z)-1,2,3,3,3-Pentafluoropropene

In Stock

• CAS RN:
• 5528-43-8

• Formula:
• C3HF5

• InChI:
• InChI=1S/C3HF5/c4-1-2(5)3(6,7)8/h1H/b2-1-

• InChIKey:
• DMUPYMORYHFFCT-UPHRSURJSA-N

• (Z)-1,2,3,3,3-Pentafluoropropene is a useful research compound. Its molecular formula is C3HF5 and its molecular weight is 132.03 g/mol. The purity is usually 95%.

{[4-(Difluoromethoxy)phenyl]methyl}(propan-2-yl)amine

In Stock

• CAS RN:
• 1019528-43-8

• Formula:
• C11H15F2NO

• InChI:
• InChI=1S/C11H15F2NO/c1-8(2)14-7-9-3-5-10(6-4-9)15-11(12)13/h3-6,8,11,14H,7H2,1-2H3

• InChIKey:
• RQJOJEQRVLYQSX-UHFFFAOYSA-N

• {[4-(Difluoromethoxy)phenyl]methyl}(propan-2-yl)amine is a useful research compound. Its molecular formula is C11H15F2NO and its molecular weight is 215.24 g/mol. The purity is usually 95%.

1-[(1S,5R)-6-[4-(1H-Indol-4-yl)piperazine-1-carbonyl]-3-azabicyclo[3.1.0]hexan-3-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2248528-43-8

• Formula:
• C21H24N4O2

• InChI:
• InChI=1S/C21H24N4O2/c1-2-19(26)25-12-15-16(13-25)20(15)21(27)24-10-8-23(9-11-24)18-5-3-4-17-14(18)6-7-22-17/h2-7,15-16,20,22H,1,8-13H2/t15-,16+,20?

• InChIKey:
• AQCMJPAYKIQNDO-IGOJGBNBSA-N

• 1-[(1S,5R)-6-[4-(1H-Indol-4-yl)piperazine-1-carbonyl]-3-azabicyclo[3.1.0]hexan-3-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C21H24N4O2 and its molecular weight is 364.449. The purity is usually 95%.